Cas no 1804683-23-5 (Ethyl 3-amino-5-(difluoromethyl)-2-nitropyridine-6-acetate)

• Product Name: Ethyl 3-amino-5-(difluoromethyl)-2-nitropyridine-6-acetate
• CAS No: 1804683-23-5
• MF: C₁₀H₁₁F₂N₃O₄
• MW: 275.208849191666
• CID: 4856009
• Update Time: 2025-11-06

Ethyl 3-amino-5-(difluoromethyl)-2-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-(difluoromethyl)-2-nitropyridine-6-acetate

• Inchi： 1S/C10H11F2N3O4/c1-2-19-8(16)4-7-5(9(11)12)3-6(13)10(14-7)15(17)18/h3,9H,2,4,13H2,1H3
• InChI Key： BSWVQVUDEKQHDT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C([N+](=O)[O-])N=C1CC(=O)OCC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.7
• Topological Polar Surface Area: 111

Additional information on Ethyl 3-amino-5-(difluoromethyl)-2-nitropyridine-6-acetate

Comprehensive Overview of Ethyl 3-amino-5-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1804683-23-5)

Ethyl 3-amino-5-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1804683-23-5) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an amino group, a difluoromethyl moiety, and a nitro substituent, making it a versatile intermediate for synthetic applications. Its molecular structure, characterized by the pyridine core, has garnered attention in drug discovery due to its bioisosteric properties and ability to modulate biological activity.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. Researchers frequently search for terms like "difluoromethyl pyridine applications" or "nitropyridine acetate synthesis," reflecting the growing interest in this chemical space. The ethyl ester group in Ethyl 3-amino-5-(difluoromethyl)-2-nitropyridine-6-acetate further enhances its solubility, facilitating its use in coupling reactions and scaffold diversification.

From an SEO perspective, queries such as "CAS 1804683-23-5 supplier" or "pyridine acetate derivatives in medicinal chemistry" highlight the commercial and academic relevance of this compound. Its applications extend to the development of kinase inhibitors and antimicrobial agents, aligning with trending topics like "targeted therapy" and "antibiotic resistance." The nitro group also opens avenues for reduction reactions, enabling the synthesis of amino-substituted analogs for further functionalization.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing Ethyl 3-amino-5-(difluoromethyl)-2-nitropyridine-6-acetate, ensuring purity and consistency in research settings. Environmental and safety considerations are also paramount, with non-hazardous handling protocols being a common search topic among laboratory professionals. The compound’s stability under controlled conditions makes it suitable for large-scale applications, though proper storage away from light and moisture is recommended.

In summary, Ethyl 3-amino-5-(difluoromethyl)-2-nitropyridine-6-acetate represents a cutting-edge building block in organic synthesis, addressing both current research demands and future innovations. Its multifaceted reactivity and alignment with green chemistry principles underscore its value in modern scientific endeavors.